2-Methyl-1-azabicyclo[3.2.1]octane

• CAS: 101252-97-5
• Molecular Formula: C8H15N
• Molecular Weight: 125.215
• SMILES: CC1CCC2CCN1C2
• InChI: InChI=1S/C8H15N/c1-7-2-3-8-4-5-9(7)6-8/h7-8H,2-6H2,1H3
• InChIKey: DIQPLXMZSAGPKO-UHFFFAOYSA-N

2-Methyl-1-azabicyclo[3.2.1]octane (CAS 101252-97-5) is a bridged bicyclic tertiary amine with the molecular formula C8H15N and a molecular weight of 125.21 g/mol. It belongs to the 1-azabicyclo[3.2.1]octane class, a scaffold distinct from the more common quinuclidine (1-azabicyclo[2.2.2]octane) and tropane (8-azabicyclo[3.2.1]octane) frameworks.

2-Methyl-1-azabicyclo[3.2.1]octane (CAS 101252-97-5) Procurement Guide: Bridged Bicyclic Amine Selection Criteria

2-Methyl-1-azabicyclo[3.2.1]octane (CAS 101252-97-5) is a bridged bicyclic tertiary amine with the molecular formula C8H15N and a molecular weight of 125.21 g/mol [1]. It belongs to the 1-azabicyclo[3.2.1]octane class, a scaffold distinct from the more common quinuclidine (1-azabicyclo[2.2.2]octane) and tropane (8-azabicyclo[3.2.1]octane) frameworks [2]. This compound serves as a key intermediate and building block in medicinal chemistry, particularly for programs exploring constrained amine geometries where precise spatial orientation of the nitrogen lone pair and substituents is critical for target engagement .

1

Conformationally constrained [3.2.1] amine scaffold for DAT and nAChR ligand synthesis programs

2

Room-temperature liquid enables neat dispensing and automated liquid handling workflows

3

Distinct lipophilicity and basicity profile vs. quinuclidine or tropane scaffolds supports topology-dependent SAR exploration

• [1] PubChem. (2024). Compound Summary for CID 53424657, 2-Methyl-1-azabicyclo[3.2.1]octane. National Center for Biotechnology Information. View Source
• [2] Tamiz, A.P., Smith, M.P., Enyedy, I.J., Flippen-Anderson, J.L., Zhang, M., Johnson, K.M., & Kozikowski, A.P. (2000). Synthesis and biological evaluation of 1-azabicyclo-[3.2.1]octanes: new dopamine transporter inhibitors. Bioorganic & Medicinal Chemistry Letters, 10(15), 1681-1686. View Source

Why Generic Substitution Fails: Critical Physicochemical Divergence of 2-Methyl-1-azabicyclo[3.2.1]octane vs. Other Bicyclic Amines

Procurement decisions based solely on molecular weight or the 'azabicyclo' descriptor risk selecting a functionally inequivalent chemical entity. The precise ring system—[3.2.1] versus [2.2.2]—fundamentally alters the spatial trajectory of the nitrogen lone pair, which directly impacts receptor binding, coordination chemistry, and basicity [1]. The addition of a single methyl group at the 2-position further modulates lipophilicity and steric environment, making generic replacement with unsubstituted or differently substituted analogs a source of significant variation in downstream biological or catalytic performance [2]. The evidence below quantifies these critical differences to support data-driven selection.

Risk Factor

2-Methyl Derivative

Generic Substitute Risk

Lipophilicity Profile

LogP 1.43; distinct extraction and membrane partitioning behavior

Methyl positional isomers or des-methyl parent may shift LogP by >0.3 units, altering workup and assay partitioning

Basicity & Ionization

Estimated pKa ~8-9; moderate protonation at physiological pH

4-methyl isomer predicted pKa 10.53; >30-fold basicity difference changes salt formation and HPLC retention

Scaffold Geometry

Bridgehead nitrogen orientation and [3.2.1] ring strain preserved

Quinuclidine (1-azabicyclo[2.2.2]octane) or tropane (8-azabicyclo[3.2.1]octane) alters nitrogen lone-pair geometry, impacting target engagement topology

• [1] Tamiz, A.P., Smith, M.P., Enyedy, I.J., Flippen-Anderson, J.L., Zhang, M., Johnson, K.M., & Kozikowski, A.P. (2000). Synthesis and biological evaluation of 1-azabicyclo-[3.2.1]octanes: new dopamine transporter inhibitors. Bioorganic & Medicinal Chemistry Letters, 10(15), 1681-1686. View Source
• [2] IPFS. (n.d.). Quinuclidine - Chemistry and Properties. (Note: Data on quinuclidine pKa is cited from standard chemical knowledge base). View Source

Quantitative Differentiation Evidence: 2-Methyl-1-azabicyclo[3.2.1]octane vs. Core Structural Analogs

Lipophilicity Shift vs. Unsubstituted 1-Azabicyclo[3.2.1]octane and Quinuclidine

The computed partition coefficient (XLogP3-AA) measures a compound's lipophilicity, a key determinant of membrane permeability and non-specific binding. 2-Methyl-1-azabicyclo[3.2.1]octane exhibits a significantly higher XLogP3-AA value compared to both its unsubstituted [3.2.1] and [2.2.2] ring analogs, indicating greater lipophilicity conferred by the methyl substituent [1].

Lipophilicity (LogP)

Reported

LogP 1.43 (target)
vs parent XLogP3 1.1
Δ +0.33 (~2.1×)

May influence extraction efficiency and membrane partitioning

Computed values; cross-method comparison

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	1.6 [1]
Comparator Or Baseline	1-azabicyclo[3.2.1]octane: XLogP3-AA = 1.1 [2]; Quinuclidine (1-azabicyclo[2.2.2]octane): XLogP3 = 1.4
Quantified Difference	+0.5 log units vs. unsubstituted [3.2.1] analog; +0.2 log units vs. quinuclidine
Conditions	Computed by XLogP3 algorithm (PubChem); all values represent the unionized free base.

Why This Matters

A +0.5 log unit increase in XLogP3 can translate to significantly different membrane partitioning and pharmacokinetic profiles, making the 2-methyl derivative a distinct starting point for lead optimization compared to the unsubstituted scaffold.

• [1] PubChem. (2024). Compound Summary for CID 53424657, 2-Methyl-1-azabicyclo[3.2.1]octane. National Center for Biotechnology Information. View Source
• [2] PubChem. (2024). Compound Summary for CID 19007866, 1-Azabicyclo[3.2.1]octane. National Center for Biotechnology Information. View Source

Basicity Modulation vs. Quinuclidine: Implications for Salt Formation and Reactivity

The pKa of the conjugate acid dictates protonation state under physiological and reaction conditions, influencing solubility, salt stability, and catalytic activity. The [3.2.1] ring system in the target compound results in a significantly lower basicity (estimated pKa ≈ 8-9) compared to the highly basic quinuclidine (pKa = 11.0) . This makes the target compound a much weaker base.

Boiling Point

Reported

156.7°C (target)
vs 150.5°C (parent)
4-Me isomer ~72–74°C (30 Torr)

Distinct distillation cut points; isolation strategy may differ

Predicted values; verify experimentally

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	Estimated pKa ≈ 8-9
Comparator Or Baseline	Quinuclidine: pKa = 11.0 [1]. (Note: Experimental pKa for target not found; value is an estimate from a vendor based on structural analogs, compared here to the experimentally determined value for quinuclidine).
Quantified Difference	Approximately 2-3 pKa units lower (weaker base)
Conditions	Estimated value for target compound at standard conditions; quinuclidine value is experimentally measured.

Why This Matters

A difference of 2-3 pKa units represents a 100- to 1000-fold difference in basicity. This directly impacts the compound's suitability for reactions requiring a strong nucleophilic base versus applications where a non-protonated amine is needed at physiological pH, guiding procurement based on intended chemical utility.

• [1] IPFS. (n.d.). Quinuclidine - Chemistry and Properties. View Source

Topological Constraint: Rigidified Scaffold Compared to 8-Methyl-8-azabicyclo[3.2.1]octane (Tropane) Isomers

The position of the nitrogen atom within the bicyclic framework dictates the scaffold's shape and electrostatic potential surface. In 2-methyl-1-azabicyclo[3.2.1]octane, the nitrogen is at a bridgehead position fused to a 5-membered ring, creating a more rigid and sterically constrained environment compared to the N-methyl tropane analog (8-methyl-8-azabicyclo[3.2.1]octane) where the nitrogen bridges a larger 8-membered ring-like structure. This results in a different orientation of the methyl substituent relative to the amine [1].

Density

Reported

1.0 g/cm³ (target)
vs 0.976 (parent)
+2.5% vs parent; +5.3% vs 4-Me

Phase separation during aqueous workup may shift

Computed density; experimental data limited

Evidence Dimension	Spatial geometry and steric bulk around the bridgehead nitrogen
Target Compound Data	Nitrogen at bridgehead of [3.2.1] system; methyl substituent directly on the carbon adjacent to nitrogen. Topological Polar Surface Area (TPSA) = 3.2 Ų [2].
Comparator Or Baseline	8-Methyl-8-azabicyclo[3.2.1]octane (Tropane base): Nitrogen bridges a larger fused ring system; methyl group is on the nitrogen itself. TPSA is expected to be similarly low but with different spatial distribution of electron density.
Quantified Difference	Identical TPSA (3.2 Ų) but with distinct 3D geometry and electrostatic potential maps due to the different ring fusion. Exact biological or catalytic consequences are target-specific.
Conditions	Comparison of computed 2D and 3D molecular descriptors from PubChem records.

Why This Matters

In structure-based drug design, identical 2D descriptors like TPSA can mask critical 3D pharmacophoric differences. Choosing 2-methyl-1-azabicyclo[3.2.1]octane over an N-methyl tropane scaffold introduces a distinct vector for substituent growth, which can be decisive for achieving patent novelty or escaping a crowded IP space.

• [1] Chem960. (n.d.). 101252-97-5 Chemical Structure and Comparison Data. View Source
• [2] PubChem. (2024). Compound Summary for CID 53424657, 2-Methyl-1-azabicyclo[3.2.1]octane. National Center for Biotechnology Information. View Source

Procurement-Driven Application Scenarios for 2-Methyl-1-azabicyclo[3.2.1]octane Based on Verified Differentiation

Lead Optimization for CNS Targets Requiring Enhanced Passive Permeability

When a medicinal chemistry campaign has identified a quinuclidine- or 1-azabicyclo[3.2.1]octane-based hit but requires a more lipophilic amine to improve blood-brain barrier penetration, 2-methyl-1-azabicyclo[3.2.1]octane is a data-driven choice. Its XLogP3 of 1.6 is 0.5 log units higher than the unsubstituted [3.2.1] scaffold [1], offering a predictable increase in lipophilicity without altering the core ring geometry, which can be crucial for maintaining target affinity while fine-tuning ADME properties.

Synthesis of Amine Catalysts Where Controlled Basicity is Critical

For asymmetric synthesis applications where quinuclidine (pKa = 11.0) is too basic and leads to unwanted side reactions or substrate decomposition, procuring 2-methyl-1-azabicyclo[3.2.1]octane provides a scaffold with an estimated pKa 2-3 units lower [2]. This milder basicity allows for catalysis under non-aqueous conditions where controlled proton transfer is essential, directly stemming from the ring-constraint effect on nitrogen basicity.

Patent-Evasive Scaffold Hopping in Tropane-Dominated IP Landscapes

In therapeutic areas like dopamine transporter inhibition where the tropane (8-methyl-8-azabicyclo[3.2.1]octane) scaffold is heavily patented, 2-methyl-1-azabicyclo[3.2.1]octane offers a topologically distinct regioisomeric core [3]. Its bridgehead nitrogen and 2-methyl substitution pattern provide a novel vector for elaboration, enabling the generation of new chemical matter with a strong freedom-to-operate advantage despite sharing the same molecular formula.

Application

Selection Property

Validation Focus

DAT SAR scaffold synthesis

[3.2.1] topology and lipophilicity profile

Monoamine transporter selectivity review

nAChR ligand precursor

Scaffold geometry and basicity

Receptor subtype binding assay context

Process impurity standard (quifenadine)

Liquid state for standard solution preparation

HPLC retention time marker confirmation

Automated parallel synthesis

Neat liquid dispensing compatibility

Stoichiometric accuracy and cycle time

• [1] PubChem. (2024). Comparative XLogP3 data for 2-Methyl-1-azabicyclo[3.2.1]octane (CID 53424657) and 1-Azabicyclo[3.2.1]octane (CID 19007866). National Center for Biotechnology Information. View Source
• [2] IPFS/VulcanChem. (n.d.). Comparison of estimated pKa for 2-methyl-1-azabicyclo[3.2.1]octane vs. experimentally determined pKa for quinuclidine. View Source
• [3] Chem960. (n.d.). Structural data and isomerism information for 2-Methyl-1-azabicyclo[3.2.1]octane (CAS 101252-97-5) and related tropane analogs. View Source